Tert-butyl N-[1-(hydroxymethyl)-3-methylidenecyclobutyl]carbamate

• IUPAC Name: tert-butyl N-[1-(hydroxymethyl)-3-methylidenecyclobutyl]carbamate
• InChI: InChI=1S/C11H19NO3/c1-8-5-11(6-8,7-13)12-9(14)15-10(2,3)4/h13H,1,5-7H2,2-4H3,(H,12,14)
• InChI Key: WYDHVOZEZVUFOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CC(=C)C1)CO
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol

Description

Tert-butyl N-[1-(hydroxymethyl)-3-methylidenecyclobutyl]carbamate is a chemical compound with the CAS Number: 2503202-21-7. It has a molecular weight of 213.28. The compound is in the form of an oil.

Synthesis Analysis

The synthesis of carbamates like Tert-butyl N-[1-(hydroxymethyl)-3-methylidenecyclobutyl]carbamate can be achieved through a three-component coupling of amines, carbon dioxide, and halides in the presence of cesium carbonate and TBAI.

Molecular Structure Analysis

The molecular structure of Tert-butyl N-[1-(hydroxymethyl)-3-methylidenecyclobutyl]carbamate can be represented by the Inchi Code: 1S/C11H19NO3/c1-8-5-11(6-8,7-13)12-9(14)15-10(2,3)4/h13H,1,5-7H2,2-4H3,(H,12,14).

Physical And Chemical Properties Analysis

Tert-butyl N-[1-(hydroxymethyl)-3-methylidenecyclobutyl]carbamate is an oil. It should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Biodegradation and Environmental Fate

Biodegradation of Gasoline Ethers in Soil and Groundwater

Research reviews the knowledge on the biodegradation and fate of gasoline ethers like ethyl tert-butyl ether (ETBE) in soil and groundwater, highlighting the identification of microorganisms capable of degrading these compounds and the metabolic pathways involved. This information is relevant to understanding how similar compounds might behave in environmental contexts (Thornton et al., 2020).

Decomposition and Treatment Techniques

Cold Plasma Reactor for Decomposing Methyl Tert-Butyl Ether (MTBE)

A study demonstrating the feasibility of using a radio frequency (RF) plasma reactor for the decomposition of MTBE, a compound related to tert-butyl carbamates, which indicates potential methods for the treatment or decomposition of similar compounds in an environmental setting (Hsieh et al., 2011).

Bioremediation Techniques

Bioremediation of MTBE

A comprehensive review of evidence supporting the biotransformation and complete mineralization of MTBE under aerobic conditions, as well as the potential for biodegradation under anaerobic conditions. This research might offer insights into bioremediation strategies applicable to related compounds (Fiorenza & Rifai, 2003).

Safety and Hazards

The safety information for Tert-butyl N-[1-(hydroxymethyl)-3-methylidenecyclobutyl]carbamate indicates that it has the following hazard statements: H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of Action

The primary targets of Tert-butyl N-[1-(hydroxymethyl)-3-methylidenecyclobutyl]carbamate are currently unknown

Mode of Action

It is suggested that the compound may interact with its targets, leading to changes in cellular processes . .

Biochemical Pathways

The compound may influence various pathways, leading to downstream effects that contribute to its overall action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Tert-butyl N-[1-(hydroxymethyl)-3-methylidenecyclobutyl]carbamate . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s interaction with its targets and its overall effectiveness . More research is needed to understand how these environmental factors influence the action of this compound.